Cas no 478032-57-4 (1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene)

• Product Name: 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene
• CAS No: 478032-57-4
• CID: 4653079
• Update Time: 2025-06-13

1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)PHENYL 3-(TRIFLUOROMETHYL)PHENYL ETHER
• 1-(CHLOROMETHYL)-2-[3-(TRIFLUOROMETHYL)PHENOXY]BENZENE
• Benzene, 1-(chloromethyl)-2-[3-(trifluoromethyl)phenoxy]-
• 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene

Additional information on 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene

Professional Introduction to Compound with CAS No. 478032-57-4 and Product Name: 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene

The compound with the CAS number 478032-57-4 and the product name 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a chloromethyl group and a trifluoromethyl substituent in the phenoxylbenzene backbone imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

Recent research in the domain of 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene has highlighted its role as a versatile building block in the synthesis of biologically active molecules. The chloromethyl moiety, in particular, serves as a reactive site for further functionalization, enabling the construction of complex molecular architectures. This reactivity has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The trifluoromethyl group, on the other hand, enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug optimization.

In the context of modern pharmaceutical research, the synthesis and application of 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene have been extensively studied to explore its pharmacological potential. The compound’s structure allows for modifications that can fine-tune its biological activity, making it a focal point for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory effects on specific enzymes implicated in disease pathways.

One of the most compelling aspects of 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene is its role in the development of targeted therapies. The combination of a chloromethyl group and a trifluoromethyl substituent provides a scaffold that can be easily modified to interact with biological targets in a highly specific manner. This has led to promising results in preclinical studies where derivatives of this compound have shown significant promise in inhibiting key enzymes involved in cancer progression. The ability to fine-tune the electronic and steric properties of the molecule allows researchers to optimize its binding affinity and selectivity, thereby enhancing its therapeutic potential.

The chemical properties of 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene also make it an interesting candidate for exploring new synthetic methodologies. The reactivity of the chloromethyl group, for example, can be harnessed to introduce various functional groups into the molecule, leading to a diverse array of derivatives with tailored properties. These synthetic strategies have been instrumental in expanding the chemical toolbox available to medicinal chemists, enabling them to design more sophisticated and effective drug candidates.

Moreover, recent advances in computational chemistry have further enhanced our understanding of how 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene interacts with biological targets. Molecular modeling studies have provided insights into its binding mode and mechanism of action, which are crucial for rational drug design. These computational approaches have complemented experimental efforts by predicting how structural modifications might impact biological activity, thereby accelerating the discovery process.

The pharmaceutical industry has taken note of these developments and is increasingly leveraging compounds like 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene in their drug discovery pipelines. Several companies are currently exploring derivatives of this compound as potential treatments for various diseases. The versatility of its structure and reactivity makes it an attractive starting point for generating novel therapeutics that address unmet medical needs.

In conclusion, 1-(Chloromethyl)-2-3-(trifluoromethyl)phenoxybenzene (CAS No. 478032-57-4) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Recent research highlights its potential as a lead compound for developing targeted therapies against various diseases, including cancer and inflammatory disorders. As computational chemistry continues to provide new insights into its interactions with biological targets, this compound is poised to play an increasingly important role in future drug discovery efforts.